Cas no 125165-73-3 (Benzenesulfonic acid,2-[2-[4-(dimethylamino)phenyl]diazenyl]-)

• Product Name: Benzenesulfonic acid,2-[2-[4-(dimethylamino)phenyl]diazenyl]-
• CAS No: 125165-73-3
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 215690
• PubChem ID: 147868
• Update Time: 2025-04-19

Benzenesulfonic acid,2-[2-[4-(dimethylamino)phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-[2-[4-(dimethylamino)phenyl]diazenyl]-
• 2-{(E)-[4-(dimethylamino)phenyl]diazenyl}benzenesulfonic acid
• 2-(4-dimethylaminophenyl)diazenylbenzenesulfonic acid
• 2-[[4-(dimethylamino)phenyl]diazenyl]benzenesulfonic acid
• 4-Dimethylaminoazobenzene-2'-sulfonic acid
• Benzenesulfonic acid, 2-[2-[4-(dimethylamino)phenyl]diazenyl]-
• SCHEMBL333388
• Benzenesulfonic acid, 2-[[4-(dimethylamino)phenyl]azo]-
• 125165-73-3
• DTXSID101039655

• Inchi： 1S/C14H15N3O3S/c1-17(2)12-9-7-11(8-10-12)15-16-13-5-3-4-6-14(13)21(18,19)20/h3-10H,1-2H3,(H,18,19,20)/b16-15+
• InChI Key： NYEYRSGIVKKHMU-FOCLMDBBSA-N
• SMILES： S(C1C=CC=CC=1/N=N/C1C=CC(=CC=1)N(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 305.08355
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• PSA: 82.33